Cas no 2310097-14-2 (N-{4-(2-hydroxyethoxy)thian-4-ylmethyl}-2,3-dihydro-1,4-benzodioxine-6-sulfonamide)

• Product Name: N-{4-(2-hydroxyethoxy)thian-4-ylmethyl}-2,3-dihydro-1,4-benzodioxine-6-sulfonamide
• CAS No: 2310097-14-2
• MF: C₁₆H₂₃NO₆S₂
• MW: 389.486922502518
• CID: 6100518
• PubChem ID: 131703290
• Update Time: 2025-07-17

N-{4-(2-hydroxyethoxy)thian-4-ylmethyl}-2,3-dihydro-1,4-benzodioxine-6-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-{4-(2-hydroxyethoxy)thian-4-ylmethyl}-2,3-dihydro-1,4-benzodioxine-6-sulfonamide
• N-((4-(2-hydroxyethoxy)tetrahydro-2H-thiopyran-4-yl)methyl)-2,3-dihydrobenzo[b][1,4]dioxine-6-sulfonamide
• F6571-2990
• N-{[4-(2-hydroxyethoxy)thian-4-yl]methyl}-2,3-dihydro-1,4-benzodioxine-6-sulfonamide
• 2310097-14-2
• AKOS040704901
• N-[[4-(2-hydroxyethoxy)thian-4-yl]methyl]-2,3-dihydro-1,4-benzodioxine-6-sulfonamide

• Inchi： 1S/C16H23NO6S2/c18-5-6-23-16(3-9-24-10-4-16)12-17-25(19,20)13-1-2-14-15(11-13)22-8-7-21-14/h1-2,11,17-18H,3-10,12H2
• InChI Key： IQZFKOJLRLOYOY-UHFFFAOYSA-N
• SMILES： S1CCC(CNS(C2C=CC3=C(C=2)OCCO3)(=O)=O)(CC1)OCCO

Computed Properties

• Exact Mass: 389.09667980g/mol
• Monoisotopic Mass: 389.09667980g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 517
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 128Ų

Additional information on N-{4-(2-hydroxyethoxy)thian-4-ylmethyl}-2,3-dihydro-1,4-benzodioxine-6-sulfonamide

Introduction to N-{4-(2-hydroxyethoxy)thian-4-ylmethyl}-2,3-dihydro-1,4-benzodioxine-6-sulfonamide (CAS No. 2310097-14-2)

N-{4-(2-hydroxyethoxy)thian-4-ylmethyl}-2,3-dihydro-1,4-benzodioxine-6-sulfonamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound, identified by its CAS number 2310097-14-2, belongs to a class of molecules that exhibit promising biological activities. The unique structural features of this compound, particularly its N-{4-(2-hydroxyethoxy)thian-4-ylmethyl} moiety and the presence of a sulfonamide group, make it a subject of intense research interest.

The molecular structure of N-{4-(2-hydroxyethoxy)thian-4-ylmethyl}-2,3-dihydro-1,4-benzodioxine-6-sulfonamide incorporates several key functional groups that contribute to its potential pharmacological properties. The thianyl group and the hydroxyethoxy side chain are particularly noteworthy, as they are known to interact with biological targets in diverse ways. These interactions are crucial for understanding the compound's mechanism of action and its potential therapeutic applications.

In recent years, there has been a growing interest in developing novel compounds that can modulate biological pathways associated with various diseases. N-{4-(2-hydroxyethoxy)thian-4-ylmethyl}-2,3-dihydro-1,4-benzodioxine-6-sulfonamide has been studied for its potential role in inhibiting specific enzymes and receptors that are implicated in conditions such as cancer, inflammation, and neurological disorders. The sulfonamide group, in particular, is known for its ability to enhance binding affinity and selectivity towards certain biological targets.

One of the most compelling aspects of this compound is its structural similarity to known bioactive molecules. By leveraging computational chemistry and molecular modeling techniques, researchers have been able to predict how N-{4-(2-hydroxyethoxy)thian-4-ylmethyl}-2,3-dihydro-1,4-benzodioxine-6-sulfonamide might interact with various proteins and enzymes. These predictions have guided experimental efforts aimed at validating these hypotheses and exploring new therapeutic avenues.

The synthesis of N-{4-(2-hydroxyethoxy)thian-4-ylmethyl}-2,3-dihydro-1,4-benzodioxine-6-sulfonamide presents unique challenges due to its complex structure. However, advances in synthetic methodologies have made it possible to produce this compound with high purity and yield. The synthetic route typically involves multi-step reactions that require careful optimization to ensure the integrity of the final product. These synthetic strategies have been refined over time through collaboration between academic and industrial researchers.

Recent studies have highlighted the potential of N-{4-(2-hydroxyethoxy)thian-4-ylmethyl}-2,3-dihydro-1,4-benzodioxine-6-sulfonamide as a lead compound for drug development. In preclinical studies, this compound has demonstrated efficacy in models of inflammation and pain management. The mechanism of action appears to involve modulation of neurotransmitter release and inhibition of inflammatory cytokines. These findings have prompted further investigation into its potential as a therapeutic agent.

The pharmacokinetic properties of N-{4-(2-hydroxyethoxy)thian-4-ylmethyl}-2,3-dihydro-1,4-benzodioxine-6-sulfonamide are also an area of active research. Understanding how this compound is absorbed, distributed, metabolized, and excreted is essential for optimizing its clinical use. Preliminary data suggest that the compound exhibits good oral bioavailability and moderate metabolic stability. These characteristics make it a promising candidate for further development into an oral therapeutic.

One of the key challenges in drug development is identifying ways to improve the selectivity and reduce the side effects associated with bioactive compounds. N-{4-(2-hydroxyethoxy)thian-4-ylmethyl}-2,3-dihydro-1,4-benzodioxine-6-sulfonamide represents an opportunity to address this challenge through structural modifications. By fine-tuning the substituents on the thianyl group and the hydroxyethoxy side chain, researchers can potentially enhance the compound's target specificity while minimizing off-target effects.

The role of computational tools in drug discovery cannot be overstated. Molecular docking studies have been instrumental in understanding how N-{4-(2-hydroxyethoxy)thian-4-ylmethyl}-2,3-dihydro-1,4-benzodioxine-6-sulfonamide interacts with its intended biological targets. These studies have provided valuable insights into the binding mode of the compound and have guided efforts to optimize its structure for better efficacy. Additionally, virtual screening techniques have been used to identify new analogs with enhanced properties.

In conclusion, N-{4-(2-hydroxyethoxy)thian-4-ylylmethyl}-2,3-dihydro-l,l'-benzodioxin-e6-sulfonamide (CAS No.2310097-14-2) is a fascinating compound with significant potential in pharmaceutical research. Its unique structure and promising biological activities make it an attractive candidate for further investigation. As research continues to uncover new insights into its mechanisms of action and pharmacokinetic properties，this compound is likely to play an important role in the development of novel therapeutics for various diseases.